Thiazolothiazole-linked porous organic polymers†
Chemical Communications Pub Date: 2014-10-07 DOI: 10.1039/C4CC07255C
Abstract
Thiazolothiazole-linked porous organic polymers have been synthesized from a facile catalyst-free condensation reaction between aldehydes and dithiooxamide under solvothermal conditions. The resultant porous frameworks exhibit a highly selective uptake of CO2 over N2 under ambient conditions.
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